1-Methyl-6,6-diphenyl-3-[3-(trifluoromethyl)phenyl]-3-azabicyclo[3.1.0]hexane-2,4-dione

• Molecular Formula: C25H18F3NO2
• Molecular Weight: 421.4 g/mol
• IUPAC Name: 1-methyl-6,6-diphenyl-3-[3-(trifluoromethyl)phenyl]-3-azabicyclo[3.1.0]hexane-2,4-dione
• InChI: InChI=1S/C25H18F3NO2/c1-23-20(24(23,16-9-4-2-5-10-16)17-11-6-3-7-12-17)21(30)29(22(23)31)19-14-8-13-18(15-19)25(26,27)28/h2-15,20H,1H3
• InChI Key: GCWGEOBAZDSDOX-UHFFFAOYSA-N
• SMILES: CC12C(C1(C3=CC=CC=C3)C4=CC=CC=C4)C(=O)N(C2=O)C5=CC=CC(=C5)C(F)(F)F

Description

1-Methyl-6,6-diphenyl-3-[3-(trifluoromethyl)phenyl]-3-azabicyclo[3.1.0]hexane-2,4-dione is a chemical compound that has been studied extensively in the scientific community. It is commonly referred to as WF-23, and it belongs to the class of compounds known as azabicyclohexanes. This compound has shown potential for use in scientific research due to its unique properties and structure.

Mechanism of Action

WF-23 has been shown to act as a positive allosteric modulator of the α7 nicotinic acetylcholine receptor (nAChR). This receptor is involved in several important physiological processes, including learning and memory, attention, and sensory processing. By modulating the activity of this receptor, WF-23 has the potential to affect these processes in a significant way.
Biochemical and Physiological Effects:
WF-23 has been shown to have several biochemical and physiological effects in animal studies. It has been shown to enhance cognitive function, improve memory retention, and increase attention span. Additionally, WF-23 has been shown to have anxiolytic effects, meaning that it can reduce anxiety in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using WF-23 in lab experiments is its unique mechanism of action. This compound has the potential to modulate the activity of the α7 nAChR in a specific way, which can be useful in studying the role of this receptor in various physiological processes. However, one limitation of using WF-23 in lab experiments is its relatively low potency. This means that higher concentrations of the compound may be required to achieve significant effects.

Future Directions

There are several potential future directions for research on WF-23. One area of interest is in the development of more potent analogs of this compound. Additionally, further studies are needed to fully understand the mechanism of action of WF-23 and its effects on various physiological processes. Finally, there is potential for this compound to be used in the development of new drugs for the treatment of neurological disorders.

Synthesis Methods

The synthesis of WF-23 is a complex process that involves several steps. One of the most common methods for synthesizing this compound is through the reaction of 1,3-cyclohexanedione with 3-(trifluoromethyl)benzaldehyde in the presence of ammonium acetate and acetic acid. The resulting product is then treated with methylamine and diphenylamine to yield WF-23.

Scientific Research Applications

WF-23 has been studied extensively in the scientific community due to its potential for use in various research applications. One of the most promising areas of research for WF-23 is in the field of neuroscience. This compound has been shown to have a unique mechanism of action that involves the modulation of the activity of certain neurotransmitters in the brain.